1-(6-Methylpyrazin-2-yl)ethyl piperidine-4-carboxylate

• Molecular Formula: C13H19N3O2
• Molecular Weight: 249.31 g/mol
• SMILES: CC1=CN=CC(=N1)C(C)OC(=O)C2CCNCC2
• InChI: InChI=1S/C13H19N3O2/c1-9-7-15-8-12(16-9)10(2)18-13(17)11-3-5-14-6-4-11/h7-8,10-11,14H,3-6H2,1-2H3
• InChIKey: JWPYWGWRGWNFFM-UHFFFAOYSA-N

Researchers needing a heterocyclic building block for HTS or medicinal chemistry often face batch-to-batch variability and purity concerns. This compound solves those issues: - Part of the Maybridge screening collection (CC58923) with multi-vendor QC documentation (NMR, HPLC, GC) at ≥97% purity, reducing false positives in screening campaigns. - Intermediate LogP (1.56) strategically bridges the gap between more lipophilic 3-carboxylate regioisomer (LogP 1.63) and the des-methyl analog (LogP 1.26), ideal for systematic lipophilicity modulation. - The symmetrical 4-carboxylate scaffold eliminates stereochemical complexity inherent to 3-substituted analogs, enabling late-stage functionalization via ester hydrolysis, reduction, or transesterification.

Ethyl 1-(6-Methylpyrazin-2-yl)piperidine-4-carboxylate (CAS 886851-60-1): Sourcing Guide for a Piperidine-Pyrazine Building Block

Ethyl 1-(6-methylpyrazin-2-yl)piperidine-4-carboxylate (CAS 886851-60-1) is a heterocyclic building block combining a piperidine ring with a 6-methylpyrazine substituent and an ethyl ester at the 4-position, belonging to the piperidinecarboxylate class. With a molecular weight of 249.31 g/mol and formula C₁₃H₁₉N₃O₂, this solid compound is catalogued within the Maybridge screening collection (CC58923) and is supplied at purities of 97–98% with batch-specific QC documentation (NMR, HPLC, GC) .

Maybridge collection CC58923curated HTS library inclusion supports screening workflow identity verification

QC documentationbatch-specific NMR, HPLC, GC data available across suppliers (97–98% reported purity)

Achiral 4-carboxylate scaffoldsymmetrical substitution pattern simplifies derivatization and analytical characterization

Why 1-(6-Methylpyrazin-2-yl)ethyl piperidine-4-carboxylate Cannot Be Trivially Replaced by In-Class Analogs

Substituting this compound with its closest analogs—the 3-carboxylate regioisomer (CAS 926921-61-1), the des-methyl pyrazine analog (CAS 154348-18-2), or the free carboxylic acid (CAS 886851-58-7)—introduces measurable shifts in lipophilicity (ΔLogP up to 0.37–0.41), hydrogen-bonding capacity, and topological presentation of the ester vector, all of which confound structure-activity relationships in medicinal chemistry campaigns . Direct quantitative comparisons below demonstrate that even modest structural alterations produce distinct physicochemical profiles that cannot be assumed equivalent in downstream applications.

Regioisomer

Target: 4-carboxylate

ester vector orientation and lipophilicity profile tied to 4-position substitution; LogP ~1.56

3-carboxylate analog (CAS 926921-61-1)

positional shift alters 3D polar group presentation and may introduce stereocenters upon further functionalization; lipophilicity may differ measurably

Methyl group

Target: 6-methylpyrazine

methyl contributes steric bulk and increases computed lipophilicity relative to unsubstituted pyrazine

Des-methyl analog (CAS 154348-18-2)

loss of methyl reduces lipophilicity, potentially shifting membrane permeability and binding-site complementarity

Functional group

Target: ethyl ester

no H-bond donor, higher LogP, favors passive permeability; may serve as latent acid precursor

Carboxylic acid (CAS 886851-58-7)

introduces H-bond donor, lower LogP, ionizable at physiological pH; may require different formulation or assay conditions

Quantitative Differentiation Evidence: Ethyl 1-(6-Methylpyrazin-2-yl)piperidine-4-carboxylate vs. Closest Analogs

LogP Differential: 4-Carboxylate vs. 3-Carboxylate Regioisomer – A Measurable Lipophilicity Shift of ΔLogP = 0.065

The 4-carboxylate regioisomer (target compound) exhibits a computed LogP of 1.56, compared to 1.63 for the 3-carboxylate regioisomer (CAS 926921-61-1), yielding a measurable lipophilicity difference of ΔLogP = 0.065 . Although both share identical TPSA (55.32 Ų), the positional shift of the ester group alters the three-dimensional orientation of the polar carboxylate relative to the piperidine nitrogen, which can influence target binding, solubility, and membrane permeability in ways not captured by 2D descriptors alone.

LogP: 4- vs 3-carboxylate regioisomer

Computed

ΔLogP = 0.065 (4-carboxylate slightly less lipophilic)

May shift ligand efficiency indices and PK predictions

TPSA identical; 2D descriptors alone may not capture binding differences

Evidence Dimension	Computed LogP (lipophilicity)
Target Compound Data	LogP = 1.56452 (ethyl 1-(6-methylpyrazin-2-yl)piperidine-4-carboxylate)
Comparator Or Baseline	LogP = 1.62950 (ethyl 1-(6-methylpyrazin-2-yl)piperidine-3-carboxylate, CAS 926921-61-1)
Quantified Difference	ΔLogP = 0.065 (4-carboxylate is slightly less lipophilic)
Conditions	Computational prediction; identical TPSA = 55.32 Ų for both regioisomers

Why This Matters

A ΔLogP of 0.065, while small, is sufficient to alter ligand efficiency indices and pharmacokinetic predictions in lead optimization, making regioisomer selection a non-trivial decision in SAR campaigns.

Methyl Group Impact on LogP: 6-Methylpyrazine vs. Unsubstituted Pyrazine – ΔLogP = 0.31

The presence of the 6-methyl substituent on the pyrazine ring increases calculated LogP from 1.26 (des-methyl analog, CAS 154348-18-2) to 1.56 (target compound), a difference of ΔLogP = 0.31 . Both compounds share identical TPSA (55.32 Ų), H_acceptors (5), H_donors (0), and rotatable bonds (3), isolating the methyl group as the sole variable responsible for this lipophilicity enhancement. The methyl group also introduces steric bulk adjacent to the pyrazine nitrogen, which can modulate binding-site complementarity.

Methyl group effect on LogP

Computed

ΔLogP = 0.31 (methylated analog more lipophilic)

Substantial lipophilicity shift may influence permeability and metabolic stability predictions

All other computed descriptors identical; methyl as sole variable

Evidence Dimension	Computed LogP (lipophilicity)
Target Compound Data	LogP = 1.56 (ethyl 1-(6-methylpyrazin-2-yl)piperidine-4-carboxylate)
Comparator Or Baseline	LogP = 1.26 (ethyl 1-(pyrazin-2-yl)piperidine-4-carboxylate, CAS 154348-18-2)
Quantified Difference	ΔLogP = 0.31 (methylated analog is more lipophilic by ~0.3 log units)
Conditions	Computational prediction; TPSA, H_acceptors, H_donors, rotatable bonds all identical

Why This Matters

A ΔLogP of 0.31 is a substantial difference that can shift predicted membrane permeability, protein binding, and metabolic stability, making the methylated analog the preferred choice when higher lipophilicity is required for target engagement.

Ester vs. Carboxylic Acid: Hydrogen Bond Donor Count and LogP Differentiation Drive Permeability and Solubility Profiles

The target ethyl ester (LogP = 1.56, H_donors = 0) differs substantially from its carboxylic acid counterpart (CAS 886851-58-7; LogP = 1.15, pKa = 4.21 ± 0.20 predicted, H_donors = 1) . The ester form eliminates the hydrogen bond donor, increases LogP by ~0.41 units, and raises the predicted pKa from 4.21 to 5.41, collectively favoring passive membrane permeability while retaining the option for enzymatic hydrolysis to the active acid in vivo.

Ester vs carboxylic acid

Computed

ΔLogP ≈ 0.41; H-donor: 0 vs 1; ΔpKa (pred.) ≈ 1.20

Ester form may support passive membrane permeation; acid form may suit in vitro enzymatic studies

Predicted pKa values; experimental LogP may vary

Evidence Dimension	Computed LogP and H-bond donor count
Target Compound Data	LogP = 1.56, H_donors = 0, pred. pKa = 5.41 ± 0.10 (ethyl ester)
Comparator Or Baseline	LogP = 1.15, H_donors = 1, pred. pKa = 4.21 ± 0.20 (1-(6-methylpyrazin-2-yl)piperidine-4-carboxylic acid, CAS 886851-58-7)
Quantified Difference	ΔLogP = 0.41; H_donor count: 0 vs. 1; ΔpKa (pred.) ≈ 1.20
Conditions	Computational prediction; Fluorochem reports LogP = 0.11 for the acid; ChemicalBook reports pred. pKa = 4.21 ± 0.20

Why This Matters

The ester form is the appropriate choice for cell-based assays requiring passive membrane permeation, while the carboxylic acid may be preferred for direct in vitro enzymatic studies where the ionized form is the active species.

Availability and QC Documentation: Maybridge Screening Collection Inclusion and Multi-Vendor Purity ≥97%

The target compound is catalogued in the Maybridge screening collection (CC58923), a curated library of over 53,000 drug-like compounds designed for high-throughput screening [1]. It is commercially available from multiple vendors at standard purities of 97% (Bidepharm, batch QC including NMR, HPLC, GC) and ≥98% (Chemscene, Leyan) . In contrast, the 3-carboxylate regioisomer (CAS 926921-61-1) is offered at 97% purity by Thermo Scientific (CC59023) but with less extensive publicly listed QC documentation . The 4-carboxylate also carries GHS classification H302-H315-H319-H335, providing standardized hazard communication for procurement workflows .

Availability and QC

Supplier data

Maybridge CC58923; multi-vendor ≥97% with NMR/HPLC/GC; GHS H302-H315-H319-H335

Batch-specific QC may reduce misidentification risk in HTS

Comparator analogs may have less extensive publicly listed QC

Evidence Dimension	Commercial availability and QC documentation
Target Compound Data	≥98% (Chemscene), 97% with NMR/HPLC/GC (Bidepharm); Maybridge CC58923; GHS: H302-H315-H319-H335
Comparator Or Baseline	97% (Thermo Scientific, 3-carboxylate); Sigma-Aldrich des-methyl analog sold 'as-is' with no analytical data collected
Quantified Difference	Comparable purity; target compound benefits from inclusion in Maybridge screening collection and multi-vendor batch QC documentation
Conditions	Commercial supplier specifications as of 2024–2025

Why This Matters

For procurement decisions, the availability of batch-specific QC data (NMR, HPLC, GC) and inclusion in a validated screening collection reduces the risk of compound misidentification and ensures reproducibility in HTS campaigns.

• [1] Thermo Fisher Scientific. Maybridge Screening Collection: over 53,000 organic compounds for HTS. View Source

Synthetic Tractability: Direct Access from 6-Methylpyrazin-2-amine and Ethyl Piperidine-4-carboxylate

The compound is synthesized via reaction of 6-methylpyrazin-2-amine with ethyl piperidine-4-carboxylate under controlled anhydrous conditions, typically in dichloromethane or ethanol, with purification by column chromatography . The 4-carboxylate substitution pattern on piperidine provides a symmetrical scaffold amenable to further derivatization at the ester (hydrolysis, aminolysis) and at the pyrazine ring (electrophilic substitution), whereas the 3-carboxylate regioisomer introduces a chiral center upon further functionalization, adding synthetic complexity [1]. Ethyl piperidine-4-carboxylate itself is a well-established pharmaceutical intermediate used in sedative and antiarrhythmic drug synthesis, ensuring reliable supply chains for the precursor [2].

Synthetic tractability

Class-level

4-carboxylate scaffold avoids stereochemical complexity; precursor supply chain documented

May simplify late-stage functionalization compared to 3-substituted analogs

No peer-reviewed synthetic protocol; vendor documentation only

Evidence Dimension	Synthetic accessibility and derivatization potential
Target Compound Data	4-carboxylate scaffold: symmetrical, no stereocenter at attachment point; precursor: 6-methylpyrazin-2-amine + ethyl piperidine-4-carboxylate
Comparator Or Baseline	3-carboxylate scaffold: asymmetric, introduces stereocenter upon further substitution; adds synthetic complexity
Quantified Difference	Qualitative; 4-carboxylate avoids stereochemical complexity in downstream derivatization
Conditions	Synthetic pathway as described in vendor technical documentation; no peer-reviewed synthetic protocol published

Why This Matters

The absence of a stereocenter at the 4-position simplifies both analytical characterization and downstream SAR exploration, making this scaffold preferable for late-stage functionalization in medicinal chemistry libraries.

• [1] Class-level inference: 3-substituted piperidines possess a stereogenic center; 4-substituted piperidines are achiral at the substitution point. View Source
• [2] Google Patents. Continuous synthesis method for ethyl piperidine-4-carboxylate, an important pharmaceutical and pesticide intermediate. View Source

Defined Application Scenarios for Ethyl 1-(6-Methylpyrazin-2-yl)piperidine-4-carboxylate Based on Quantitative Differentiation Evidence

High-Throughput Screening Library Procurement: Prioritizing the Maybridge-Catalogued 4-Carboxylate

For HTS campaigns requiring drug-like small molecules with verified identity and purity, the target compound's inclusion in the Maybridge screening collection (CC58923) and multi-vendor QC documentation (NMR, HPLC, GC at ≥97% purity) provides a procurement-grade assurance that the 3-carboxylate regioisomer lacks. Researchers can confidently plate this compound knowing that batch-specific analytical data is available, reducing false-positive rates from misidentified or degraded samples [1].

Medicinal Chemistry SAR Exploration: Selecting the 4-Carboxylate for Lipophilicity-Guided Lead Optimization

When a medicinal chemistry program requires systematic modulation of lipophilicity, the target compound's LogP of 1.56 occupies a distinct window between the more lipophilic 3-carboxylate regioisomer (LogP 1.63) and the less lipophilic des-methyl analog (LogP 1.26). This intermediate LogP, combined with the steric contribution of the 6-methyl group, makes it a strategic choice for probing hydrophobic binding pockets while maintaining adequate solubility .

Prodrug or Probe Design: Ethyl Ester as a Permeability-Enhancing Mask for the Carboxylic Acid Pharmacophore

For cell-based assays where the active species is the carboxylic acid (CAS 886851-58-7), the ethyl ester serves as a membrane-permeable prodrug form. The LogP differential of 0.41 (1.56 vs. 1.15) and the absence of a hydrogen bond donor predict superior passive permeability, while the ester can be hydrolyzed intracellularly to release the active acid. This strategy is directly supported by the quantitative physicochemical profile differences documented above .

Fragment-Based or Scaffold-Oriented Library Synthesis: The Achiral 4-Carboxylate as a Derivatization Hub

In library synthesis programs requiring late-stage functionalization, the symmetrical 4-carboxylate scaffold eliminates the stereochemical complexity inherent to the 3-substituted analog. The ethyl ester can be hydrolyzed to the acid for amide coupling, reduced to the alcohol, or transesterified, while the 6-methylpyrazine ring remains available for electrophilic substitution. This synthetic versatility, combined with the compound's drug-like computed properties (MW 249, TPSA 55.32, rotatable bonds 3), positions it as a privileged building block for generating diverse screening decks .

Application

Selection Property

Validation Focus

HTS library procurement

Maybridge collection inclusion & QC documentation

Batch-specific NMR/HPLC/GC identity confirmation

Medicinal chemistry SAR

Intermediate lipophilicity (LogP ~1.56) and 6-methyl steric contribution

Lipophilicity-guided lead optimization; hydrophobic pocket probing

Prodrug/probe design

Ethyl ester as permeability-enhancing mask

Intracellular ester hydrolysis and acid release in cell-based assays

Library synthesis

Achiral 4-carboxylate scaffold

Late-stage derivatization without stereochemical complexity

• [1] Thermo Fisher Scientific. Maybridge Screening Collection for HTS. View Source